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Introduction
AMX0035 is an investigational combination therapy consisting of sodium phenylbutyrate (PB)

and taurursodiol (TURSO), also known as tauroursodeoxycholic acid (TUDCA). The

therapeutic rationale for this combination is based on a multi-faceted approach to mitigate

neuronal cell death by simultaneously targeting two critical cellular stress pathways implicated

in neurodegeneration: Endoplasmic Reticulum (ER) stress and mitochondrial dysfunction.[1][2]

PB is a small molecule chaperone known to alleviate ER stress, while TURSO has been shown

to enhance mitochondrial function and reduce apoptosis.[3][4][5]

These application notes provide detailed protocols for a suite of cell-based assays designed to

investigate and quantify the pharmacological effects of AMX0035 on these two key pathways.

The protocols are intended to guide researchers in establishing robust in vitro systems to

assess the mechanism of action of AMX0035 and similar compounds.

Application Note 1: Assessing the Effect of
AMX0035 on Endoplasmic Reticulum (ER) Stress
The accumulation of misfolded proteins in the ER lumen triggers a state of cellular stress

known as ER stress, which in turn activates the Unfolded Protein Response (UPR).[6] The

UPR is a complex signaling network that aims to restore homeostasis but can trigger apoptosis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10856058?utm_src=pdf-interest
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/AMX0035_UPDATE3_%28drug%29.pdf
https://www.amylyx.com/news/amylyx-pharmaceuticals-announces-formal-intention-to-remove-relyvrior/albriozatm-from-the-market-provides-updates-on-access-to-therapy-pipeline-corporate-restructuring-and-strategy
https://www.mndassociation.org/research/clinical-trials/treatment-trials/amx0035
https://www.researchgate.net/figure/TUDCA-prevents-CCCP-induced-mitochondrial-dysfunction-SH-SY5Y-cells-were-treated-with_fig2_308877391
https://read.qxmd.com/read/40567071/impact-of-tauroursodeoxycholic-acid-and-4-phenylbutyric-acid-on-mitochondrial-functions-and-morphology-of-sh-sy5y-cells?gs=0&token=%2B2jBBe0wsYq%2BVjT%2FKQs1qUasfgUe2Zbc53zG9sIbVvJZ6pwZGkHBbt5eg8RTq4QhDJ%2FH588wdHp9zstJCjx9bpywZ47pLcBni6E9TzIfZBCpM7EyPsfM89iGK1Yc2OgmM0VGWAwPjTfb8oSPohg4a27uXfxUFI%2BnR%2BbMjsm67vuOPOxfNqqxm8niUKwC8Vyh9PvYme0kcpcKavuLWca3wAs%2BphBVaErfVXwfrwJtOAH%2BKEoa2B3HKqSmv65pynlCcOVDYmlByEZxyIwmhY07eOelWqAI4rEAD%2BcDo6hA5NYq5ERHiShhSCjzQCFCIa2XXRuovayjnnoN0oQpwBFvsg%2BBqEYzHQAfVBBE0ySRB4GAmxKa5xIofIh2lYxIRx54IegOs3DYGC%2BMSHQlJY2z65eoPh6I364aToJcptZeoo6XRERIhRofeO1cSy6TS0ou
https://pmc.ncbi.nlm.nih.gov/articles/PMC3701721/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


if the stress is prolonged or severe. The UPR is mediated by three main ER-transmembrane

sensors: PERK, IRE1, and ATF6.[7] The following assays are designed to measure the

activation of the UPR pathway as an indicator of ER stress and to evaluate the cytoprotective

effects of AMX0035.

Signaling Pathway: The Unfolded Protein Response
(UPR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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